Cas no 933730-18-8 (3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic Acid)

• Product Name: 3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic Acid
• CAS No: 933730-18-8
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 4666081
• PubChem ID: 28344865
• Update Time: 2025-10-29

3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]propanoic Acid
• 1,3,4-Oxadiazole-2-propanoic acid, 5-(3-pyridinyl)-
• 3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic Acid

• Inchi： 1S/C10H9N3O3/c14-9(15)4-3-8-12-13-10(16-8)7-2-1-5-11-6-7/h1-2,5-6H,3-4H2,(H,14,15)
• InChI Key： KMYLTZJABUXLCQ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN=C2)=NN=C1CCC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic Acid

3-5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic Acid (CAS No. 933730-18-8): An Emerging Compound in Medicinal Chemistry

3-5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic Acid (CAS No. 933730-18-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,3,4-oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid is characterized by a pyridine ring fused with a 1,3,4-oxadiazole moiety and a carboxylic acid group. This combination of functional groups imparts the molecule with a high degree of chemical stability and reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid has also shown significant antimicrobial activity against a range of bacterial strains. A research team from the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly relevant in light of the growing global threat posed by antibiotic resistance.

The anticancer potential of 3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid has also been explored in several preclinical studies. A study conducted at the National Cancer Institute revealed that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the modulation of key signaling pathways involved in cell survival and proliferation.

Beyond its therapeutic applications, 3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid has also been investigated for its use as a chemical probe in biological research. Its ability to selectively target specific cellular pathways makes it a valuable tool for elucidating the molecular mechanisms underlying various diseases. For example, researchers at Harvard University have used this compound to study the role of oxidative stress in neurodegenerative disorders such as Alzheimer's disease.

The synthesis of 3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid has been optimized to improve yield and purity. A multi-step synthetic route involving the condensation of 5-aminovaleric acid with 3-cyanopyridine followed by cyclization under acidic conditions has been reported to produce high yields of the target compound. This synthetic method is scalable and can be adapted for large-scale production.

In conclusion, 3-5-(pyridin-3-y\-l)-1,3,4\-oxadiazol\-2\-ylpropanoic acid (CAS No. 933730\-18\-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and biological research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical probe.